Cas no 133391-72-7 (1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene)

• Product Name: 1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene
• CAS No: 133391-72-7
• MF: C₇H₂Cl₂F₃NO₂
• MW: 259.997490406036
• CID: 1233070
• PubChem ID: 15103062
• Update Time: 2025-04-20

1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichloro-3-nitro-4-(trifluoromethyl)benzene
• SureCN3881128
• RL04814
• AK131579
• 2-(trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• 2-trifluoromethyl-5,6,7,8-tetrahydro-[1,6]naphthyridine hydrochloride
• 2-Trifluoromethyl-5,6-dichloronitrobenzene
• KB-16049
• BENZENE, 1,2-DICHLORO-3-NITRO-4-(TRIFLUOROMETHYL)-
• 2-nitro-3,4-dichlorobenzotrifluoride
• SCHEMBL9350046
• 133391-72-7
• DTXSID90568225
• WUUWDHBPRAWSAU-UHFFFAOYSA-N
• 70572-57-5
• 1,2-dichloro-3-nitro-4-(trifluoromethyl)benzene

• Inchi： 1S/C7H2Cl2F3NO2/c8-4-2-1-3(7(10,11)12)6(5(4)9)13(14)15/h1-2H
• InChI Key： WUUWDHBPRAWSAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 258.94156
• Monoisotopic Mass: 258.9414682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.638
• Boiling Point: 258.9°C at 760 mmHg
• Flash Point: 110.4°C
• Refractive Index: 1.511
• PSA: 45.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes